Cas no 1214628-91-7 ((2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid)

• Product Name: (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid
• CAS No: 1214628-91-7
• MF: C₁₁H₂₀N₂O₅S
• MW: 292.351902008057
• MDL: MFCD10011727
• CID: 5564020
• Update Time: 2025-05-23

(2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid
• L-Leucine, N-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]carbonyl]-

• MDL： MFCD10011727
• Inchi： 1S/C11H20N2O5S/c1-7(2)5-9(10(14)15)13-11(16)12-8-3-4-19(17,18)6-8/h7-9H,3-6H2,1-2H3,(H,14,15)(H2,12,13,16)/t8?,9-/m0/s1
• InChI Key： WZAYWZWZOPSZDP-GKAPJAKFSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(NC1CCS(=O)(=O)C1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 622.0±55.0 °C(Predicted)
• pka: 3.96±0.21(Predicted)

Additional information on (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid

Compound CAS No. 1214628-91-7: (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic Acid

The compound CAS No. 1214628-91-7, also known as (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid, is a highly specialized organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of amino acids, specifically a derivative of pentanoic acid with a unique stereochemistry at the second carbon atom, designated as the (S)-configuration.

The structure of this compound is characterized by a pentanoic acid backbone, where the second carbon atom is substituted with a carbamoylamino group linked to a 1,1-dioxothiolane ring. The 1,1-dioxothiolane moiety is a sulfur-containing heterocyclic structure that adds complexity and functionality to the molecule. This arrangement suggests that the compound may exhibit interesting pharmacokinetic properties, including improved bioavailability and stability.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug design due to their ability to enhance solubility and reduce toxicity. The presence of the 1,1-dioxothiolane ring in (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid makes it a promising candidate for further exploration in therapeutic applications. Researchers have shown particular interest in its potential as a precursor for peptide synthesis or as a building block for more complex bioactive molecules.

One of the most notable aspects of this compound is its stereochemistry. The (S)-configuration at the second carbon atom plays a critical role in determining its biological activity and selectivity. Stereoisomers often exhibit vastly different pharmacological profiles, and this compound's specific configuration may confer advantages in terms of efficacy and safety when used in drug development.

Furthermore, the methyl group at the fourth position of the pentanoic acid backbone adds another layer of complexity to the molecule's structure. This substitution could influence its interaction with biological targets, such as enzymes or receptors, potentially enhancing its binding affinity or selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties and bioavailability of compounds like CAS No. 1214628-91-7 with greater accuracy. These studies suggest that this compound may possess favorable properties for oral administration, including good absorption and minimal first-pass metabolism.

In terms of synthesis, (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid can be prepared through a multi-step process involving peptide coupling reactions and stereo-specific synthesis techniques. The construction of the 1,1-dioxothiolane ring typically involves oxidation of an appropriate thioether precursor under controlled conditions.

Despite its complex structure, this compound has shown remarkable stability under physiological conditions, making it suitable for use in various biological assays and preclinical studies. Its stability is attributed to the robustness of the sulfur-containing heterocycle and the overall balance between hydrophilic and hydrophobic groups within the molecule.

The potential applications of CAS No. 1214628-91-7 are not limited to pharmacology; it also holds promise in materials science due to its unique structural features. For instance, it could serve as a chiral building block for constructing enantioselective catalysts or as a component in advanced polymer systems.

In conclusion, (2S)-2-[(1,1-dioxothiolan-3-yl)carbamoylamino]-4-methyl-pentanoic acid is a versatile and intriguing compound with a wealth of potential applications across multiple scientific disciplines. Its complex structure, stereochemistry, and functional groups make it an attractive target for further research and development in both academic and industrial settings.